(3-Oxo-alpha-ionylidene)acetonitrile
(3-Oxo-alpha-ionylidene)acetonitrile
Brand Name:
Vulcanchem
CAS No.:
1155402-70-2
VCID:
VC21151031
InChI:
InChI=1S/C15H19NO/c1-11(7-8-16)5-6-14-12(2)9-13(17)10-15(14,3)4/h5-7,9,14H,10H2,1-4H3/b6-5+,11-7+
SMILES:
CC1=CC(=O)CC(C1C=CC(=CC#N)C)(C)C
Molecular Formula:
C15H19NO
Molecular Weight:
229.32 g/mol
(3-Oxo-alpha-ionylidene)acetonitrile
CAS No.: 1155402-70-2
Cat. No.: VC21151031
Molecular Formula: C15H19NO
Molecular Weight: 229.32 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1155402-70-2 |
|---|---|
| Molecular Formula | C15H19NO |
| Molecular Weight | 229.32 g/mol |
| IUPAC Name | (2E,4E)-3-methyl-5-(2,6,6-trimethyl-4-oxocyclohex-2-en-1-yl)penta-2,4-dienenitrile |
| Standard InChI | InChI=1S/C15H19NO/c1-11(7-8-16)5-6-14-12(2)9-13(17)10-15(14,3)4/h5-7,9,14H,10H2,1-4H3/b6-5+,11-7+ |
| Standard InChI Key | WLVJUFWJOCVQKX-LCAICKDSSA-N |
| Isomeric SMILES | CC1=CC(=O)CC(C1/C=C/C(=C/C#N)/C)(C)C |
| SMILES | CC1=CC(=O)CC(C1C=CC(=CC#N)C)(C)C |
| Canonical SMILES | CC1=CC(=O)CC(C1C=CC(=CC#N)C)(C)C |
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